1-Bromo-4-iodobicyclo[2.2.2]octane

• CAS No.: 89566-55-2
• Molecular Formula: C8H12BrI
• Molecular Weight: 314.99 g/mol
• IUPAC Name: 1-bromo-4-iodobicyclo[2.2.2]octane
• InChI: InChI=1S/C8H12BrI/c9-7-1-4-8(10,5-2-7)6-3-7/h1-6H2
• InChI Key: PJADGTBUPNPMOB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(CC2)Br)I

Description

1-Bromo-4-iodobicyclo[2.2.2]octane is an organic compound with the molecular formula C8H12BrI. It belongs to the class of bicyclic compounds, specifically the bicyclo[2.2.2]octane family. This compound is characterized by the presence of bromine and iodine atoms attached to a bicyclo[2.2.2]octane framework, making it a unique and interesting molecule for various chemical studies .

Chemical Reactions Analysis

1-Bromo-4-iodobicyclo[2.2.2]octane undergoes various chemical reactions, including:

Substitution Reactions: The bromine and iodine atoms can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents include sodium iodide (for bromine substitution) and sodium bromide (for iodine substitution).

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although specific conditions and reagents for these reactions are less commonly documented.

Coupling Reactions: The presence of halogen atoms makes it suitable for coupling reactions, such as Suzuki or Stille coupling, to form more complex molecules.

Scientific Research Applications

1-Bromo-4-iodobicyclo[2.2.2]octane has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of more complex bicyclic structures.

Biology and Medicine:

Industry: The compound may be used in the development of new materials or as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Bromo-4-iodobicyclo[2.2.2]octane is primarily related to its reactivity as a halogenated compound. The bromine and iodine atoms can participate in various chemical reactions, influencing the overall reactivity and stability of the molecule. The molecular targets and pathways involved depend on the specific reactions and applications being studied .

Comparison with Similar Compounds

1-Bromo-4-iodobicyclo[2.2.2]octane can be compared with other halogenated bicyclic compounds, such as:

• 1-Bromo-4-chlorobicyclo[2.2.2]octane
• 1-Iodo-4-chlorobicyclo[2.2.2]octane
• 1-Bromo-4-fluorobicyclo[2.2.2]octane